Cas no 1020091-69-3 (3-(4-Methyl-1H-indol-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(4-Methyl-1H-indol-3-yl)-3-oxopropanenitrile
• CAS No: 1020091-69-3
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1084614
• PubChem ID: 28332468
• Update Time: 2025-04-20

3-(4-Methyl-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1H-indol-3-yl)-3-oxopropanenitrile
• 1020091-69-3
• EN300-39763
• F2113-0896
• CS-0305670
• MFCD11106801
• AKOS005135838

• Inchi： 1S/C12H10N2O/c1-8-3-2-4-10-12(8)9(7-14-10)11(15)5-6-13/h2-4,7,14H,5H2,1H3
• InChI Key： BJPQXVCTBYEQGP-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1=CNC2C=CC=C(C)C=21

Computed Properties

• Exact Mass: 198.079313g/mol
• Monoisotopic Mass: 198.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.22g/mol
• XLogP3: 2
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles